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Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Beryllium-10 (¹⁰Be) with alternative methods for determining

geomagnetic paleointensity. It includes a summary of quantitative data, detailed experimental

protocols, and visualizations of the underlying processes to aid in the critical evaluation of

these proxies.

The Earth's magnetic field is in a constant state of flux, with its intensity varying significantly

over geological timescales. Reconstructing these past changes, or paleointensity, is crucial for

understanding geodynamo processes, calibrating geochronological models, and assessing the

shielding effect of the magnetosphere against cosmic radiation. Beryllium-10 (¹⁰Be), a

cosmogenic nuclide, has emerged as a key proxy for tracking these variations. Its production in

the upper atmosphere is inversely correlated with the strength of the geomagnetic field; a

weaker field allows more cosmic rays to enter the atmosphere, leading to higher ¹⁰Be

production. This guide assesses the reliability of ¹⁰Be as a paleointensity proxy by comparing it

with the more traditional relative paleointensity (RPI) methods derived from the magnetic

records of sediments.
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Comparative Analysis of Paleointensity Proxies
¹⁰Be and RPI methods offer independent approaches to reconstructing past magnetic field

intensity. While both generally capture similar long-term trends, they can exhibit significant

differences in the recorded amplitude of geomagnetic events. The following table summarizes a

quantitative comparison of these proxies based on existing literature.
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Parameter Beryllium-10 (¹⁰Be)
Relative Paleointensity
(RPI) from Sediments

Underlying Principle

Inverse correlation between

cosmogenic nuclide production

and geomagnetic field

strength.

Alignment of magnetic

minerals in sediments with the

ambient geomagnetic field at

the time of deposition.

Typical Archive
Marine sediments, ice cores,

loess.

Marine and lacustrine

sediments.

Normalization Method

Typically normalized to stable

Beryllium-9 (⁹Be) to account

for environmental factors,

presented as the authigenic

¹⁰Be/⁹Be ratio.[1]

Natural Remanent

Magnetization (NRM) is

normalized by a laboratory-

induced magnetization such as

Anhysteretic Remanent

Magnetization (ARM) or

Isothermal Remanent

Magnetization (IRM).[2][3][4]

Amplitude of Geomagnetic

Events

Can underestimate the

amplitude of virtual

geomagnetic dipole moment

variations, particularly during

reversals and excursions.[5]

For example, during the

Laschamp excursion, ¹⁰Be

records show an approximate

doubling of production,

whereas RPI records suggest

a more significant field

decrease.[6]

Generally considered to

provide a more direct, though

relative, measure of field

intensity changes. RPI records

often show a decrease in field

intensity of at least 80-90%

during reversals.[5]

Potential Biasing Factors Climatic and environmental

factors can influence ¹⁰Be

deposition and transport,

potentially overprinting the

production signal.[5] Changes

in ocean circulation and

Variations in magnetic

mineralogy, grain size, and

concentration within the

sediment can affect the NRM

and the normalization

parameters, leading to

inaccuracies. Post-depositional
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particle scavenging can also

affect the recorded signal.[7]

alteration of magnetic minerals

can also be a factor.[8][9]

Temporal Resolution

Dependent on the

sedimentation or accumulation

rate of the archive. High-

resolution records are

achievable in rapidly

accumulating sediments or ice.

Also dependent on

sedimentation rate and can be

affected by bioturbation, which

can smooth the recorded

signal.

Measurement Error

Errors associated with ¹⁰Be

measurement by Accelerator

Mass Spectrometry (AMS) are

typically around 5%.[10]

Uncertainty can be estimated

for individual relative

paleointensity determinations

using methods like the

pseudo-Thellier approach.[2]

Experimental Protocols
Accurate and reliable data are contingent on rigorous experimental procedures. The following

sections detail the methodologies for both ¹⁰Be-based and RPI-based paleointensity

reconstructions.

Beryllium-10 Paleointensity Protocol (from Marine
Sediments)
This protocol outlines the key steps for determining the authigenic ¹⁰Be/⁹Be ratio in marine

sediments, a common proxy for ¹⁰Be production rate.

Sample Preparation: Approximately 1 gram of dry sediment is weighed.

Leaching: The authigenic fraction, containing the atmospherically derived ¹⁰Be and dissolved

⁹Be, is selectively leached from the sediment. A common method involves soaking the

sample in a solution of 0.04 M hydroxylamine hydrochloride (NH₂OH·HCl) in 25% acetic acid

at approximately 95°C for several hours.[1]

⁹Be Carrier Spiking: A known amount of ⁹Be carrier solution is added to the leachate. This is

crucial for the accurate determination of the ¹⁰Be concentration from the measured ¹⁰Be/⁹Be
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ratio by Accelerator Mass Spectrometry (AMS).[1]

Beryllium Purification: The beryllium in the solution is purified using ion-exchange

chromatography.[11] This multi-step process separates beryllium from other elements that

could interfere with the AMS measurement.

Sample Target Preparation: The purified beryllium is precipitated as beryllium hydroxide

(Be(OH)₂), which is then oxidized to beryllium oxide (BeO) by heating. The BeO is mixed

with a binder (e.g., niobium powder) and pressed into a target holder for the AMS.

AMS Measurement: The ¹⁰Be/⁹Be ratio in the prepared target is measured using an

Accelerator Mass Spectrometer. The results are corrected for background levels and

standardized using known reference materials.[1]

Data Interpretation: The resulting authigenic ¹⁰Be/⁹Be ratio is interpreted as a proxy for the

past atmospheric ¹⁰Be production rate, which is inversely proportional to the geomagnetic

field intensity.

Relative Paleointensity Protocol (Pseudo-Thellier
Method)
The pseudo-Thellier method is a widely used technique for determining relative paleointensity

from sediments. It is analogous to the Thellier-Thellier method used for absolute paleointensity

in thermally-blocked remanences.

Subsampling: The sediment core is subsampled, typically using small plastic cubes, ensuring

minimal disturbance to the sediment fabric.

Natural Remanent Magnetization (NRM) Measurement: The initial NRM of each subsample

is measured using a sensitive magnetometer.

Stepwise Alternating Field (AF) Demagnetization of NRM: The NRM is progressively

removed by applying stepwise increasing alternating magnetic fields. The remaining NRM is

measured after each demagnetization step.

Anhysteretic Remanent Magnetization (ARM) Acquisition: After each NRM demagnetization

step, an ARM is imparted to the sample in the same AF window. This is done by applying a
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small, steady direct current (DC) magnetic field superimposed on the alternating field.

Stepwise AF Demagnetization of ARM: The imparted ARM is then progressively

demagnetized using the same AF steps as for the NRM.

Data Analysis: The NRM lost at each demagnetization step is plotted against the ARM

gained in the corresponding step. The slope of the linear portion of this plot is proportional to

the relative paleointensity.[2][3] This method helps to remove the contribution of viscous

remanence and provides an estimate of the uncertainty in the relative paleointensity value.[2]

Visualizing the Pathways
To better understand the processes behind these paleointensity proxies, the following diagrams

illustrate the key signaling pathways and experimental workflows.
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Conclusion
Both Beryllium-10 and relative paleointensity from sediments are invaluable tools for

reconstructing past geomagnetic field behavior. ¹⁰Be offers a proxy that is fundamentally linked

to the global geomagnetic dipole moment, providing a record that is, in principle, globally

synchronous. However, its signal can be modulated by climatic and environmental factors, and

it may underestimate the magnitude of rapid and large field variations.

In contrast, RPI methods provide a more direct, albeit relative, measure of field intensity

changes as recorded in the magnetic fabric of sediments. These methods are susceptible to

local variations in sediment properties and post-depositional processes.

A multi-proxy approach, integrating both ¹⁰Be and RPI records, is often the most robust

strategy for paleointensity reconstructions. The discrepancies between the two can provide

valuable insights into the limitations of each method and the environmental conditions at the

time of deposition. The choice of proxy will ultimately depend on the specific research question,

the nature of the available geological archives, and the time period of interest. Researchers

should carefully consider the potential biases of each method and, where possible, utilize

multiple proxies to construct a more complete and reliable history of the Earth's magnetic field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Authigenic 10Be/9Be ratio signatures of the cosmogenic nuclide production linked to
geomagnetic dipole moment variation since the Brunhes/Matuyama boundary - PMC
[pmc.ncbi.nlm.nih.gov]

2. rmag.soil.msu.ru [rmag.soil.msu.ru]

3. researchgate.net [researchgate.net]

4. Paleointensity - Wikipedia [en.wikipedia.org]

5. Beryllium ten production and relative paleointensity for the past 1.2 million years —
English [geophysik.uni-muenchen.de]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1236284/docs?utm_src=pdf-body#assessing-the-reliability-of-beryllium-10-as-a-paleointensity-proxy-a-comparative-guide
https://www.benchchem.com/product/b1236284?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5256419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5256419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5256419/
http://rmag.soil.msu.ru/articles/70.pdf
https://www.researchgate.net/publication/251428535_Relative_paleointensity_in_sediments_A_Pseudo-Thellier_Approach
https://en.wikipedia.org/wiki/Paleointensity
https://www.geophysik.uni-muenchen.de/en/research/publications/3045
https://www.geophysik.uni-muenchen.de/en/research/publications/3045
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. conservancy.umn.edu [conservancy.umn.edu]

9. conservancy.umn.edu [conservancy.umn.edu]

10. researchgate.net [researchgate.net]

11. epic.awi.de [epic.awi.de]

To cite this document: BenchChem. [Assessing the Reliability of Beryllium-10 as a
Paleointensity Proxy: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236284/docs#assessing-the-reliability-of-beryllium-
10-as-a-paleointensity-proxy-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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